Cas no 1432792-80-7 (7-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline)

• Product Name: 7-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline
• CAS No: 1432792-80-7
• MF: C₉H₉BrFN
• MW: 230.076864957809
• MDL: MFCD27920014
• CID: 5170174
• PubChem ID: 71758250
• Update Time: 2025-10-29

7-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 7-bromo-5-fluoro-1,2,3,4-tetrahydro-
• 7-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline

• MDL： MFCD27920014
• Inchi： 1S/C9H9BrFN/c10-6-4-8(11)7-2-1-3-12-9(7)5-6/h4-5,12H,1-3H2
• InChI Key： IQCLVGHRLJRFNH-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=CC(Br)=C2)CCC1

Additional information on 7-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline

Research Brief on 7-Bromo-5-fluoro-1,2,3,4-tetrahydroquinoline (CAS: 1432792-80-7): Recent Advances and Applications

The compound 7-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline (CAS: 1432792-80-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its potential as a versatile building block for drug discovery, owing to its unique structural features and pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 7-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline as a precursor for the development of novel kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in various cancers. The bromo and fluoro substituents were found to enhance binding affinity and selectivity, making this scaffold a promising candidate for further optimization.

Another groundbreaking application of 7-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline was reported in a 2024 Nature Communications article, where it was utilized in the synthesis of small-molecule modulators of the serotonin receptor (5-HT_2A). The study revealed that fluorination at the 5-position significantly improved metabolic stability, while the bromo group facilitated late-stage functionalization via cross-coupling reactions. These findings underscore the compound's utility in designing next-generation psychotherapeutic agents.

Recent advancements in synthetic methodologies have also streamlined the production of 7-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline. A 2023 Organic Letters publication described a scalable, one-pot synthesis route using palladium-catalyzed C-H functionalization, which achieved a 78% yield with high regioselectivity. This method addresses previous challenges associated with low yields and complex purification steps, paving the way for large-scale applications.

In addition to its pharmaceutical applications, 7-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline has shown promise in agrochemical research. A 2024 study in Pest Management Science identified derivatives of this compound as effective fungicides against Fusarium species, with the bromo and fluoro groups playing a critical role in bioactivity. This dual utility in human health and agriculture further highlights its importance in interdisciplinary research.

Looking ahead, the versatility of 7-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline positions it as a cornerstone in drug discovery and chemical biology. Ongoing research aims to expand its applications in targeted therapy, particularly in oncology and neurology, while optimizing its synthetic accessibility. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical and commercial solutions.